Cas no 2229651-71-0 (4-(5-fluoropyridin-3-yl)but-3-en-2-amine)

4-(5-Fluoropyridin-3-yl)but-3-en-2-amine is a fluorinated pyridine derivative featuring an amine-functionalized butenyl side chain. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, combining a fluoropyridine core with an unsaturated amine moiety. The fluorine substituent enhances metabolic stability and binding affinity, while the conjugated double bond offers reactivity for further functionalization. Its amine group provides a handle for derivatization, making it a valuable intermediate in the synthesis of biologically active molecules. The compound’s well-defined structure and synthetic utility make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapeutics.

4-(5-fluoropyridin-3-yl)but-3-en-2-amine structure

2229651-71-0 structure

Product Name:4-(5-fluoropyridin-3-yl)but-3-en-2-amine

CAS No:2229651-71-0

MF:C₉H₁₁FN₂

MW:166.195445299149

CID:5970338

PubChem ID:165614470

Update Time:2025-06-27

4-(5-fluoropyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(5-fluoropyridin-3-yl)but-3-en-2-amine
- EN300-1804683
- 2229651-71-0
- Inchi： 1S/C9H11FN2/c1-7(11)2-3-8-4-9(10)6-12-5-8/h2-7H,11H2,1H3/b3-2+
- InChI Key： PFTRCLPUWAZRAA-NSCUHMNNSA-N
- SMILES： FC1=CN=CC(=C1)/C=C/C(C)N

Computed Properties

Exact Mass: 166.09062652g/mol
Monoisotopic Mass: 166.09062652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38.9Å²

4-(5-fluoropyridin-3-yl)but-3-en-2-amine Pricemore >>

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Enamine	EN300-1804683-0.05g	4-(5-fluoropyridin-3-yl)but-3-en-2-amine	2229651-71-0	0.05g	$948.0	2023-09-19
Enamine	EN300-1804683-0.1g	4-(5-fluoropyridin-3-yl)but-3-en-2-amine	2229651-71-0	0.1g	$993.0	2023-09-19
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Enamine	EN300-1804683-1.0g	4-(5-fluoropyridin-3-yl)but-3-en-2-amine	2229651-71-0	1g	$1442.0	2023-06-03
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Enamine	EN300-1804683-10.0g	4-(5-fluoropyridin-3-yl)but-3-en-2-amine	2229651-71-0	10g	$6205.0	2023-06-03
Enamine	EN300-1804683-1g	4-(5-fluoropyridin-3-yl)but-3-en-2-amine	2229651-71-0	1g	$1129.0	2023-09-19
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